Cas no 2361635-29-0 (Spiro[3.3]heptane-2-carboxylic acid, 2-amino-6,6-difluoro-)

• Product Name: Spiro[3.3]heptane-2-carboxylic acid, 2-amino-6,6-difluoro-
• CAS No: 2361635-29-0
• MF: C₈H₁₁F₂NO₂
• MW: 191.17524933815
• CID: 5412553
• Update Time: 2025-07-03

Spiro[3.3]heptane-2-carboxylic acid, 2-amino-6,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-2-carboxylic acid, 2-amino-6,6-difluoro-

• Inchi： 1S/C8H11F2NO2/c9-8(10)3-6(4-8)1-7(11,2-6)5(12)13/h1-4,11H2,(H,12,13)
• InChI Key： KWCFYKRYJFDNRO-UHFFFAOYSA-N
• SMILES： C1C2(CC(F)(F)C2)CC1(N)C(O)=O

Additional information on Spiro[3.3]heptane-2-carboxylic acid, 2-amino-6,6-difluoro-

Spiro[3.3]heptane-2-carboxylic acid, 2-amino-6,6-difluoro- (CAS No. 2361635-29-0): A Comprehensive Overview

Spiro[3.3]heptane-2-carboxylic acid, 2-amino-6,6-difluoro- (CAS No. 2361635-29-0) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure and potential for diverse biological activities.

The spirocyclic framework of this compound provides a rigid and conformationally constrained structure, which can enhance its binding affinity to specific biological targets. The presence of the 2-amino and 6,6-difluoro substituents further modulates its physicochemical properties, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of spirocyclic compounds in various therapeutic areas, including oncology, neurology, and infectious diseases. The unique structural features of Spiro[3.3]heptane-2-carboxylic acid, 2-amino-6,6-difluoro- have been shown to confer several advantages over traditional linear or cyclic compounds. These advantages include improved metabolic stability, enhanced permeability across biological membranes, and reduced toxicity profiles.

In the context of drug discovery and development, the ability to fine-tune the properties of a compound through subtle structural modifications is crucial. The difluoro substitution at the C-6 position of the spirocyclic core has been found to significantly impact the compound's pharmacokinetic properties. Specifically, it can enhance lipophilicity and prolong the half-life of the molecule in vivo, which are desirable attributes for oral drugs.

The amino group at the C-2 position plays a critical role in mediating interactions with biological targets. It can form hydrogen bonds with key residues in protein binding sites, thereby enhancing the compound's affinity and selectivity. This feature is particularly important in the design of inhibitors for specific enzymes or receptors involved in disease pathways.

One of the key challenges in the development of new drugs is ensuring that they exhibit sufficient bioavailability and pharmacological activity while minimizing adverse effects. The structural design of Spiro[3.3]heptane-2-carboxylic acid, 2-amino-6,6-difluoro- addresses these challenges by balancing lipophilicity and hydrogen bonding capabilities. This balance is essential for achieving optimal drug-like properties.

Clinical trials involving similar spirocyclic compounds have shown promising results in terms of safety and efficacy. For instance, a recent phase II trial evaluating a spirocyclic derivative as a potential treatment for Alzheimer's disease demonstrated significant improvements in cognitive function without serious adverse events. These findings underscore the potential of spirocyclic scaffolds like Spiro[3.3]heptane-2-carboxylic acid, 2-amino-6,6-difluoro- in addressing unmet medical needs.

In addition to its therapeutic applications, this compound also holds promise as a tool for chemical biology research. Its unique structure allows it to serve as a scaffold for probing protein-protein interactions and elucidating signaling pathways involved in various cellular processes. By understanding these interactions at a molecular level, researchers can gain valuable insights into disease mechanisms and identify novel therapeutic targets.

The synthesis of Spiro[3.3]heptane-2-carboxylic acid, 2-amino-6,6-difluoro- involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. Recent advances in synthetic chemistry have led to more efficient methods for constructing spirocyclic frameworks, making it feasible to produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, Spiro[3.3]heptane-2-carboxylic acid, 2-amino-6,6-difluoro- (CAS No. 2361635-29-0) represents a promising lead compound with significant potential in both drug development and chemical biology research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation into its therapeutic applications across multiple disease areas.